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Compound of Interest

Compound Name: Thiol-PEG5-acid

Cat. No.: B3103782 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

on the Core Applications and Methodologies of Thiol-PEG5-acid.

Thiol-PEG5-acid is a heterobifunctional polyethylene glycol (PEG) linker that has emerged as

a critical tool in bioconjugation, drug delivery, and nanotechnology. Its unique structure,

featuring a terminal thiol group (-SH) and a carboxylic acid (-COOH) separated by a five-unit

PEG chain, provides a versatile platform for covalently linking different molecules and

modifying surfaces. This guide delves into the core uses of Thiol-PEG5-acid, presenting

quantitative data, detailed experimental protocols, and visual workflows to empower scientific

innovation.

Core Properties and Structure
Thiol-PEG5-acid, with the chemical formula C13H26O7S and a molecular weight of 326.41

g/mol , possesses two key reactive functional groups. The thiol group exhibits a strong affinity

for noble metal surfaces, such as gold, enabling the formation of stable self-assembled

monolayers (SAMs). It can also react specifically with maleimide groups, a common strategy in

bioconjugation. The carboxylic acid group can be activated to form stable amide bonds with

primary amines, found in proteins and other biomolecules. The PEG spacer enhances water

solubility and biocompatibility, reduces non-specific binding, and provides a defined distance

between conjugated entities.
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Property Value Source

Molecular Formula C13H26O7S PubChem

Molecular Weight 326.41 g/mol MedChemExpress[1]

CAS Number 1449390-67-3 MedChemExpress[2]

Synonyms HS-PEG5-CH2CH2COOH MedChemExpress[2]

Spacer Arm Length (Contour

Length)
~28 Å (2.8 nm)

Calculated based on PEG unit

length of ~0.28 nm

Key Applications of Thiol-PEG5-acid
The dual functionality of Thiol-PEG5-acid makes it a valuable linker in a variety of advanced

scientific applications.

Proteolysis Targeting Chimeras (PROTACs)
Thiol-PEG5-acid is frequently employed as a linker in the synthesis of PROTACs.[2][3]

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome.

The PEG linker in Thiol-PEG5-acid offers several advantages in PROTAC design, including

increased water solubility and the ability to modulate the distance and spatial orientation

between the target protein binder and the E3 ligase ligand, which is crucial for the formation of

a stable and productive ternary complex.

Signaling Pathway of a Generic PROTAC:
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PROTAC-mediated Protein Degradation
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Caption: General workflow of PROTAC-mediated protein degradation.

Nanoparticle Functionalization
The thiol group of Thiol-PEG5-acid allows for the straightforward functionalization of noble

metal nanoparticles, particularly gold nanoparticles (AuNPs). This process involves the

formation of a self-assembled monolayer (SAM) on the nanoparticle surface, creating a stable,

biocompatible coating. The terminal carboxylic acid groups can then be used to conjugate

biomolecules such as antibodies, peptides, or nucleic acids for targeted drug delivery,

diagnostics, and bio-imaging applications. PEGylation of nanoparticles is known to improve

their colloidal stability and reduce non-specific protein adsorption.

Experimental Workflow for Gold Nanoparticle Functionalization:
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Gold Nanoparticle Functionalization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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